Cas no 2172604-42-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid
• CAS No: 2172604-42-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5853015
• PubChem ID: 165511455
• Update Time: 2025-05-21

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid
• 2-methyl-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172604-42-9
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylbutanoic acid
• EN300-1532405
• EN300-1532026
• 2171322-79-3
• EN300-1532202
• 2171410-70-9
• 2-methyl-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid

• Inchi： 1S/C25H28N2O5/c1-14(24(29)30)15(2)26-23(28)16-11-17(12-16)27-25(31)32-13-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,14-17,22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： SZGIYQSJDVQKDR-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid (CAS No. 2172604-42-9)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid (CAS No. 2172604-42-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its intricate molecular structure, featuring a cyclobutyl ring and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The compound's Fmoc-protected amino acid derivative is particularly significant in modern peptide chemistry. With the growing demand for peptide-based therapeutics and bioconjugation, CAS No. 2172604-42-9 has garnered attention for its ability to facilitate the synthesis of complex peptides with high purity. Recent advancements in cancer research and targeted drug delivery have further highlighted the importance of such building blocks, as they enable the precise modification of peptide sequences to enhance bioavailability and efficacy.

One of the key advantages of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening (HTS) workflows. This aligns with the current trend toward AI-driven drug discovery, where rapid and accurate synthesis of peptide libraries is essential. Additionally, the compound's stability under mild reaction conditions makes it a preferred choice for researchers exploring green chemistry and sustainable methodologies.

In the context of post-translational modifications (PTMs), this compound serves as a critical tool for introducing non-natural amino acids into peptide chains. Such modifications are vital for studying protein-protein interactions and designing enzyme inhibitors. The rise of personalized medicine and precision oncology has further amplified the need for tailored peptide constructs, where CAS No. 2172604-42-9 plays a foundational role.

From a commercial perspective, the demand for high-purity peptide intermediates like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid is driven by the expanding market for biopharmaceuticals and diagnostic reagents. Suppliers and manufacturers emphasize rigorous quality control, including HPLC and mass spectrometry validation, to meet the stringent requirements of academic and industrial laboratories. This focus on quality ensures reproducibility, a critical factor in GMP-compliant production environments.

Looking ahead, the compound's applications are expected to grow in emerging fields such as nanomedicine and theranostics, where peptide-based carriers are engineered for targeted therapy and imaging. As the scientific community continues to explore the frontiers of chemical biology, CAS No. 2172604-42-9 will remain a cornerstone in the toolkit of synthetic chemists and pharmacologists alike.